Cas no 17841-51-9 (Disiloxane,1,1,1,3,3,3-hexapropyl-)
17841-51-9 structure
Product Name:Disiloxane,1,1,1,3,3,3-hexapropyl-
CAS No:17841-51-9
MF:C18H42OSi2
MW:330.696487903595
CID:162694
PubChem ID:87333
Update Time:2025-04-19
Disiloxane,1,1,1,3,3,3-hexapropyl- Chemical and Physical Properties
Names and Identifiers
-
- Disiloxane,1,1,1,3,3,3-hexapropyl-
- 1,1,1,3,3,3-hexapropyl-Disiloxane
- hexapropyldisiloxane
- Disiloxane, hexapropyl-
- Hexa(n-propyl)disiloxane
- 17841-51-9
- NS00052172
- 1,1,1,3,3,3-Hexapropyldisiloxane
- SCHEMBL301688
- EINECS 241-798-2
- DTXSID3066269
- Disiloxane, 1,1,1,3,3,3-hexapropyl-
- 1,1,1,3,3,3-Hexapropyldisiloxane #
- U94UMS4TU6
- tripropyl(tripropylsilyloxy)silane
- UNII-U94UMS4TU6
- KHQZLUVCZCAMFU-UHFFFAOYSA-N
-
- Inchi: 1S/C18H42OSi2/c1-7-13-20(14-8-2,15-9-3)19-21(16-10-4,17-11-5)18-12-6/h7-18H2,1-6H3
- InChI Key: KHQZLUVCZCAMFU-UHFFFAOYSA-N
- SMILES: [Si](CCC)(CCC)(CCC)O[Si](CCC)(CCC)CCC
Computed Properties
- Exact Mass: 330.27756
- Monoisotopic Mass: 330.277
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 14
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- Density: 0.819
- Boiling Point: 317.1°Cat760mmHg
- Flash Point: 130°C
- Refractive Index: 1.431
- PSA: 9.23
- LogP: 7.35400
Disiloxane,1,1,1,3,3,3-hexapropyl- Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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